Cas no 132766-78-0 ((5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid)

• Product Name: (5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid
• CAS No: 132766-78-0
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 2296545
• PubChem ID: 3163494
• Update Time: 2025-08-04

(5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid
• CBI-BB ZERO/005849
• ASINEX-REAG BAS 12777159
• 2-(5-(pyridin-4-yl)-2H-tetrazol-2-yl)acetic acid
• SCHEMBL18131039
• [5-(pyridin-4-yl)-1,2,3,4-tetrazol-2-yl]acetic acid
• [5-(pyridin-4-yl)-2H-tetrazol-2-yl]acetic acid
• AKOS000629982
• 2-(5-pyridin-4-yltetrazol-2-yl)acetic acid
• 2-[5-(pyridin-4-yl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid
• (5-pyridin-4-yl-tetrazol-2-yl)-acetic acid, AldrichCPR
• HMS1698N01
• 132766-78-0
• 5-(4-pyridyl)tetrazole-2-acetic acid
• VS-03399
• BBL012586
• SMR003523834
• MLS004820276
• 5-(4-Pyridinyl)-2H-tetrazole-2-acetic acid
• STK744022

• Inchi： 1S/C8H7N5O2/c14-7(15)5-13-11-8(10-12-13)6-1-3-9-4-2-6/h1-4H,5H2,(H,14,15)
• InChI Key： INDKFDGFMNCCDQ-UHFFFAOYSA-N
• SMILES： OC(CN1N=NC(C2C=CN=CC=2)=N1)=O

Computed Properties

• Exact Mass: 205.05997448g/mol
• Monoisotopic Mass: 205.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.8Ų

(5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid Security Information

• Hazard Category Code： 36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid

Exploring the Potential of (5-Pyridin-4-yl-tetrazol-2-yl)-acetic Acid: A Comprehensive Overview

(5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid, also known by its CAS number 132766-78-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring and a tetrazole moiety, has garnered attention due to its potential applications in drug design and development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The chemical structure of (5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid is notable for its tetrazole ring, which is a five-membered heterocyclic structure containing four nitrogen atoms. This feature contributes to the compound's stability and reactivity, making it a versatile building block in synthetic chemistry. The pyridine moiety, on the other hand, adds electronic diversity, enhancing the compound's ability to interact with biological targets. These structural attributes have been leveraged in recent research to develop compounds with potential anti-inflammatory, antitumor, and antimicrobial properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (5-Pyridin-4-yl-tetrazol-2-yl)-acetic acid to various protein targets. For instance, molecular docking studies have revealed promising interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by modulating key signaling pathways. These findings underscore the compound's versatility and its potential role in developing next-generation therapeutics.

The synthesis of (5-Pyridin4 yl tetrazol 2 yl) acetic acid has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have employed catalytic methods and microwave-assisted synthesis to streamline the production process. These innovations not only enhance the scalability of the synthesis but also align with current trends toward sustainable chemical manufacturing.

In terms of applications, (5-Pyridin4 yl tetrazol 2 yl) acetic acid has shown promise in agricultural chemistry as well. Studies indicate that it may serve as a lead compound for developing pesticides or herbicides with reduced toxicity profiles. Its ability to target specific enzymes involved in plant defense mechanisms makes it a candidate for eco-friendly agricultural solutions.

Despite its potential, further research is needed to fully elucidate the mechanism of action and safety profile of (5-Pyridin4 yl tetrazol 2 yl) acetic acid. Ongoing clinical trials are evaluating its efficacy and tolerability in animal models, paving the way for future human studies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical practice.

In conclusion, (5-Pyridin4 yl tetrazol 2 yl) acetic acid, with its unique chemical structure and diverse functional groups, represents a valuable asset in contemporary drug discovery efforts. Its adaptability across multiple therapeutic areas positions it as a key player in advancing medical science. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of innovative chemical development.